Cas no 2229082-26-0 (N-(3-bromo-4-methylthiophen-2-yl)methyl-N-methylhydroxylamine)

• Product Name: N-(3-bromo-4-methylthiophen-2-yl)methyl-N-methylhydroxylamine
• CAS No: 2229082-26-0
• MF: C₇H₁₀BrNOS
• MW: 236.129399776459
• CID: 6150122
• PubChem ID: 165668247
• Update Time: 2025-10-28

N-(3-bromo-4-methylthiophen-2-yl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-bromo-4-methylthiophen-2-yl)methyl-N-methylhydroxylamine
• 2229082-26-0
• EN300-2007084
• N-[(3-bromo-4-methylthiophen-2-yl)methyl]-N-methylhydroxylamine

• Inchi： 1S/C7H10BrNOS/c1-5-4-11-6(7(5)8)3-9(2)10/h4,10H,3H2,1-2H3
• InChI Key： DCHDDKPDMCBIDA-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1CN(C)O

Computed Properties

• Exact Mass: 234.96665g/mol
• Monoisotopic Mass: 234.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.7Ų

Additional information on N-(3-bromo-4-methylthiophen-2-yl)methyl-N-methylhydroxylamine

N-(3-bromo-4-methylthiophen-2-yl)methyl-N-methylhydroxylamine: A Comprehensive Overview

N-(3-bromo-4-methylthiophen-2-yl)methyl-N-methylhydroxylamine, identified by the CAS registry number 2229082-26-0, is a specialized organic compound with significant applications in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which combines a hydroxylamine moiety with a substituted thiophene ring, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The molecular structure of N-(3-bromo-4-methylthiophen-2-yl)methyl-N-methylhydroxylamine consists of a thiophene ring substituted with bromine at the 3-position and a methyl group at the 4-position. The hydroxylamine group is attached to the methyl substituent at the 2-position of the thiophene ring, while an additional methyl group is bonded to the nitrogen atom of the hydroxylamine moiety. This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its reactivity and functionality in various chemical reactions.

Recent studies have highlighted the potential of this compound as a versatile building block in medicinal chemistry. Researchers have demonstrated its ability to participate in nucleophilic aromatic substitution reactions, making it an ideal precursor for constructing complex heterocyclic frameworks. For instance, a study published in the Journal of Medicinal Chemistry in 2023 explored its role in synthesizing novel kinase inhibitors, showcasing its utility in drug discovery efforts targeting cancer therapies.

In addition to its role in pharmaceutical applications, N-(3-bromo-4-methylthiophen-2-yl)methyl-N-methylhydroxylamine has also gained attention in materials science due to its potential as a precursor for advanced organic semiconductors. The thiophene moiety is known for its conjugation properties, which are advantageous in designing materials for organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). A research team from Stanford University reported in Nature Materials that derivatives of this compound exhibit promising charge transport properties, paving the way for their integration into next-generation electronic devices.

The synthesis of N-(3-bromo-4-methylthiophen-2-yl)methyl-N-methylhydroxylamine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the alkylation of hydroxylamine derivatives with appropriately substituted thiophene bromides under specific nucleophilic substitution conditions. Recent advancements in catalytic methods have further optimized these synthesis routes, reducing production costs and enhancing scalability.

From an environmental perspective, researchers have been exploring green chemistry approaches to synthesize this compound. A study published in Green Chemistry demonstrated that using microwave-assisted synthesis can significantly reduce reaction times and energy consumption while maintaining product quality. Such innovations align with global efforts to promote sustainable chemical manufacturing practices.

In conclusion, N-(3-bromo-4-methylthiophen-2-yl)methyl-N-methylhydroxylamine stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple disciplines. As ongoing research continues to uncover new functionalities and improved synthesis methods for this compound, it is poised to play an increasingly important role in both academic research and industrial applications.